Claforan

Pediatric Infectious Disease Antibiotic Safety Biliary Pseudolithiasis
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C16H16N5NaO7S2
Molecular Weight 477.5 g/mol
Cat. No. B15735827
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Technical Parameters


Basic Identity
Product NameClaforan
Molecular FormulaC16H16N5NaO7S2
Molecular Weight477.5 g/mol
Structural Identifiers
InChIInChI=1S/C16H17N5O7S2.Na/c1-6(22)28-3-7-4-29-14-10(13(24)21(14)11(7)15(25)26)19-12(23)9(20-27-2)8-5-30-16(17)18-8;/h5,10,14H,3-4H2,1-2H3,(H2,17,18)(H,19,23)(H,25,26);/q;+1/p-1/b20-9+;/t10-,14-;/m1./s1
InChIKeyAZZMGZXNTDTSME-AAUIGXPGSA-M
Commercial & Availability
Standard Pack Sizes100 mg / 1 g / 5 g / 10 g / 25 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Claforan (Cefotaxime) Overview


Claforan (cefotaxime sodium) is a semisynthetic, broad-spectrum, third-generation parenteral cephalosporin antibiotic that inhibits bacterial cell wall synthesis via binding to penicillin-binding proteins (PBPs) [1]. It is FDA-approved for bacterial meningitis, bone/joint infections, intra-abdominal infections, lower respiratory tract infections (LRTI), and skin and soft tissue infections (SSTI), with off-label use in bacterial endocarditis, Lyme disease, and salmonellosis [2][3]. Cefotaxime is active in the presence of some beta-lactamases, both penicillinases and cephalosporinases, of Gram-negative and Gram-positive bacteria [1]. Its active desacetyl metabolite contributes to overall bactericidal activity [1].

Class

Third-generation cephalosporin with broad Gram-negative and Gram-positive spectrum

Stability

Active against some beta-lactamases, including penicillinases and cephalosporinases

Metabolite

Desacetyl metabolite contributes to overall antimicrobial activity in research models

Why Claforan Cannot Be Substituted


Despite belonging to the same third-generation cephalosporin class, cefotaxime possesses a constellation of pharmacokinetic, safety, and microbiological features that render simple interchange with ceftriaxone, ceftazidime, or cefuroxime clinically problematic for specific patient populations. Cefotaxime's low protein binding (35%) and short elimination half-life (1.2 hours) contrast sharply with ceftriaxone (95% protein binding, 8.8-hour half-life) [1], directly impacting neonatal safety—ceftriaxone is contraindicated in neonates due to bilirubin displacement risk and calcium-ceftriaxone precipitation, whereas cefotaxime is the preferred third-generation cephalosporin in this population [2]. Furthermore, cefotaxime demonstrates meaningfully superior Gram-positive activity compared to ceftazidime [3], and single-dose surgical prophylaxis with cefotaxime has been shown non-inferior to multi-dose cefuroxime regimens [4]. These quantifiable differences are elaborated below.

Cefotaxime
Ceftriaxone

Lower protein binding (35% vs 95%) and shorter half-life alter neonatal safety profiles; ceftriaxone carries safety concerns in neonatal research models.

Cefotaxime
Ceftazidime

Inferior Gram-positive activity may compromise empiric coverage in pneumonia and neonatal infection research contexts.

Cefotaxime
Cefuroxime

Single-dose cefotaxime regimen reported non-inferior to multi-dose cefuroxime; substitution may alter dosing protocols and cost endpoints in surgical prophylaxis models.

Claforan Comparative Evidence


Biliary Pseudolithiasis Risk in Pediatric Patients

In a prospective comparative study of 154 children, cefotaxime demonstrated a significantly lower incidence of biliary sonographic abnormalities compared to ceftriaxone. Abnormal biliary findings occurred in only 5.9% of cefotaxime-treated children (all biliary sludge, no lithiasis), compared to 20.9% of ceftriaxone-treated children, of whom 15.1% developed frank biliary lithiasis [1]. No case of biliary lithiasis was observed in the cefotaxime group, yielding a risk difference of approximately 15 percentage points for lithiasis. This safety advantage is a direct consequence of cefotaxime's substantially lower biliary excretion (approximately 10% vs. 40% for ceftriaxone) [2].

Biliary Safety
Head-to-head
Cefotaxime: 5.9% abnormal sonographic findings, 0% biliary lithiasis vs Ceftriaxone: 20.9% and 15.1%
Supports biliary safety endpoint review
Prospective study in 154 children
Pediatric Infectious Disease Antibiotic Safety Biliary Pseudolithiasis

Neonatal Safety Advantage

Ceftriaxone is formally contraindicated in neonates due to its high protein binding (95%) and consequent displacement of bilirubin from albumin, creating a theoretical risk of kernicterus, as well as the risk of fatal calcium-ceftriaxone precipitates in the vasculature [1][2]. Cefotaxime, with only 35% protein binding and no evidence of bilirubin displacement, is the preferred third-generation cephalosporin in neonatal intensive care [1]. In the post-cefotaxime shortage era, expert reviews have confirmed that ceftriaxone, despite an identical antibacterial spectrum, cannot be considered an equivalent substitute in neonates, and ceftazidime monotherapy is deemed 'inappropriate' for presumptive neonatal management [3]. Cefotaxime is listed on the WHO Electronic Essential Medicines List as the '3rd generation cephalosporin of choice for use in hospitalized neonates' [4].

Neonatal Safety
Class-level
35% vs 95% protein binding; cefotaxime preferred in neonatal guidelines, ceftriaxone carries safety concerns
Reported neonatal safety context
WHO EML designation; multiple national formularies
Neonatology Neonatal Sepsis Antibiotic Safety

Gram-Positive Coverage Advantage

In a head-to-head in-vitro susceptibility study comparing cefotaxime and ceftazidime against clinical isolates, ceftazidime showed markedly inferior activity against Gram-positive pathogens. While cefotaxime achieved MICs of 0.12–0.25 mg/L against penicillin-sensitive pneumococci, ceftazidime required 2–4 mg/L against penicillin-resistant strains, representing an 8- to 16-fold higher MIC [1]. Against Staphylococcus spp., ceftazidime MICs were 8 mg/L vs. cefotaxime's substantially lower values [1]. Ceftazidime was also inferior to cefotaxime against Neisseria gonorrhoeae (MICs mostly 0.03–0.06 mg/L for cefotaxime vs. higher for ceftazidime) and Haemophilus influenzae [1]. This differential has clinical consequence: ceftazidime monotherapy has been explicitly deemed 'inappropriate' for presumptive management of neonatal infections where Gram-positive coverage is essential [2].

Gram-Positive Coverage
Head-to-head
Cefotaxime MIC 0.12–0.25 mg/L vs Ceftazidime 2–4 mg/L (8–16× higher) against pneumococci
Reported Gram-positive coverage endpoint
In-vitro susceptibility; clinical isolates
Antimicrobial Spectrum Gram-Positive Coverage Empiric Antibiotic Selection

Single-Dose Prophylaxis in Colorectal Surgery

In a multicenter prospective randomized study of 943 evaluable patients undergoing colorectal surgery, a single preoperative dose of cefotaxime 1 g plus metronidazole 500 mg was compared to a three-dose regimen of cefuroxime (1.5 g preoperative, followed by 750 mg at 8 and 16 hours postoperatively) plus metronidazole 500 mg [1]. Wound infection rates were 7.1% (32/453) in the cefotaxime group and 7.3% (33/454) in the cefuroxime group, demonstrating equivalent efficacy [1]. The single-dose cefotaxime regimen eliminated the need for postoperative antibiotics, yielding practical advantages in nursing workload, drug acquisition cost, and equipment cost [2]. A companion cost-effectiveness analysis confirmed that the cefuroxime three-dose regimen cost £24.16 more per patient than the single-dose cefotaxime regimen (excess costs: drugs £15.18, equipment £6.14, staff time £2.84) [2].

Surgical Prophylaxis
Head-to-head
7.1% vs 7.3% wound infection; single-dose cefotaxime non-inferior to multi-dose cefuroxime
Reported prophylaxis endpoint equivalence
RCT; 943 patients; cost saving £24.16/patient
Surgical Prophylaxis Antibiotic Stewardship Colorectal Surgery

Reducing Cephalosporin Resistance Pressure

In a 24-month monocentric prospective stepped-wedge cluster randomized controlled trial, systematic replacement of ceftriaxone with cefotaxime was evaluated for its effect on the incidence of third-generation cephalosporin-resistant Enterobacterales (3GC-RE) [1]. The incidence of acquired 3GC-RE cases was 1.05 per 1000 hospitalization days during the control phase (ceftriaxone predominantly used) versus 0.54 per 1000 hospitalization days during the intervention phase (cefotaxime systematically prescribed), yielding an incidence rate ratio (IRR) of 0.51 (95% CI 0.22–1.07, p=0.06) [1]. In multivariable analysis, the intervention phase (p=0.007), the cefotaxime/ceftriaxone ratio (p=0.003), and imported 3GC-RE cases (p=0.005) were all significantly associated with acquired 3GC-RE incidence [1]. This suggests that cefotaxime exerts approximately half the selection pressure for cephalosporin resistance compared to ceftriaxone in the hospital setting.

Resistance Selection
Head-to-head
IRR 0.51 (95% CI 0.22–1.07); cefotaxime phase 0.54 vs ceftriaxone phase 1.05 cases/1000 days
Reported resistance selection endpoint
Stepped-wedge cluster RCT; p=0.06
Antimicrobial Stewardship Antibiotic Resistance Enterobacterales

Pharmacokinetic Differentiation

Cefotaxime and ceftriaxone, despite their overlapping antibacterial spectra, differ profoundly in pharmacokinetic parameters that influence clinical dosing decisions [1]. Cefotaxime exhibits a short elimination half-life of 1.2 hours, low plasma protein binding of 35%, and a larger volume of distribution of 14 L, compared to ceftriaxone's half-life of 8.8 hours, protein binding of 95%, and volume of distribution of 10 L [1]. Cefotaxime undergoes hepatic metabolism to an active desacetyl metabolite and is eliminated renally (approximately 60% urinary recovery within 6 hours), whereas ceftriaxone is eliminated primarily unchanged via both renal and biliary routes without metabolism [1][2]. The shorter half-life enables more precise, titratable dosing that can be adjusted in real time—particularly advantageous in renal impairment, where ceftriaxone's prolonged half-life creates accumulation risk, and in critical care, where the larger volume of distribution of cefotaxime may enhance tissue penetration [1].

PK Differentiation
Head-to-head
t½ 1.2 h vs 8.8 h; protein binding 35% vs 95%; Vd 14 L vs 10 L; active metabolite present
Reported PK differentiation endpoint
Comparative review (2024)
Pharmacokinetics Renal Impairment Dosing Critical Care Antibiotics

Claforan Application Scenarios


NICU Application

In NICU settings, cefotaxime is the only third-generation cephalosporin suitable for empiric treatment of neonatal sepsis and meningitis. As documented in Section 3, ceftriaxone is contraindicated in neonates due to bilirubin displacement risk (95% protein binding vs. cefotaxime's 35%), and ceftazidime lacks adequate Gram-positive coverage for empiric neonatal regimens [1][2]. The WHO Essential Medicines List designates cefotaxime as the 'third-generation cephalosporin of choice for hospitalized neonates,' making it a mandatory formulary item for any hospital with a NICU or pediatric service [3].

Minimizing Biliary Pseudolithiasis in Children

For pediatric patients beyond the neonatal period, cefotaxime offers a safety advantage over ceftriaxone with respect to biliary pseudolithiasis. The prospective comparative study (Section 3) demonstrates that ceftriaxone carries a 15.1% absolute risk of biliary lithiasis compared to 0% for cefotaxime [4]. Pediatric hospitals and formulary committees prioritizing patient safety may prefer cefotaxime to avoid the need for post-treatment biliary ultrasound monitoring and the risk of cholecystectomy.

Resistance Reduction in Stewardship

The stepped-wedge cluster randomized trial summarized in Section 3 provides evidence that systematic substitution of cefotaxime for ceftriaxone reduced the incidence of acquired 3GC-RE by approximately 49% (IRR 0.51) [5]. Hospital antimicrobial stewardship programs seeking to reduce institutional resistance rates among Enterobacterales may consider preferential formulary inclusion of cefotaxime over ceftriaxone as a population-level intervention.

Single-Dose Prophylaxis for Colorectal Surgery

As demonstrated in Section 3, a single preoperative dose of cefotaxime 1 g plus metronidazole is equivalent in wound infection prevention to a three-dose cefuroxime regimen (7.1% vs. 7.3% infection rate), with £24.16 per-patient cost savings [6][7]. Surgical departments and hospital pharmacy procurement can adopt single-dose cefotaxime protocols for colorectal surgery, eliminating postoperative antibiotic doses and reducing nursing workload.

Application
Selection Property
Validation Focus
Neonatal sepsis research models
Neonatal safety profile review
Protein binding and bilirubin displacement context
Pediatric biliary safety research
Biliary adverse event endpoint review
Biliary sludge and lithiasis incidence
Antimicrobial stewardship research
Resistance selection endpoint context
Acquired 3GC-RE incidence rate
Surgical prophylaxis research
Prophylaxis endpoint equivalence
Wound infection rate and cost analysis

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

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